Cas no 1223352-50-8 (2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine)

• Product Name: 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine
• CAS No: 1223352-50-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5333121
• Update Time: 2025-06-27

2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-((2-methylpiperidin-1-yl)methyl)-1,3,4-oxadiazole
• 2-methyl-5-[(2-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole
• Z103745156
• 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine

• Inchi： 1S/C10H17N3O/c1-8-5-3-4-6-13(8)7-10-12-11-9(2)14-10/h8H,3-7H2,1-2H3
• InChI Key： VSBDXGGKWNBICL-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CN1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2

Additional information on 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine

Introduction to 2-Methyl-1-[(5-Methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine (CAS No. 1223352-50-8)

2-Methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine, with the CAS number 1223352-50-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine can be represented as follows: C₁₀H₁₆N₄O. The presence of the piperidine ring provides the compound with a flexible and lipophilic nature, which is crucial for its ability to interact with biological targets. The 1,3,4-oxadiazole moiety, on the other hand, imparts additional stability and reactivity to the molecule, making it suitable for a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the potential of 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine in various therapeutic areas. One of the most promising applications is in the field of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine has also shown promise in the treatment of inflammatory disorders. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by downregulating pro-inflammatory cytokines and chemokines. A recent study in the Inflammation Research Journal reported that 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine significantly attenuated inflammation in animal models of rheumatoid arthritis.

The pharmacokinetic properties of 2-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine have also been extensively studied. This compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. It has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-1-{[5-methyl)-1,3,-oxadiazol--yl) methyl)piperidine (CAS No. 1223352--8). Early results from Phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, 2-methyl-{[5-methy)-,-,-dazol--yl) methyl)piperidine (CAS No. 122335--8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for neurodegenerative diseases and inflammatory disorders.